Cas no 69793-07-3 (Benzenepropanoic acid,2,4-dichloro-, ethyl ester)

• Product Name: Benzenepropanoic acid,2,4-dichloro-, ethyl ester
• CAS No: 69793-07-3
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 500524
• PubChem ID: 12477219
• Update Time: 2025-06-08

Benzenepropanoic acid,2,4-dichloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2,4-dichloro-, ethyl ester
• 3-(2,4-DICHLORO-PHENYL)-PROPIONIC ACID ETHYL ESTER
• 2,4-Dichlorbenzolpropionsaeureethylester
• 3-(2,4-DICHLORO-PHENYL)-PROPANOIC ACID ETHYL ESTER
• Ethyl 3-(2-dichlorophenyl)propionate
• E83189
• DTXSID20499755
• SCHEMBL901696
• 69793-07-3
• ethyl 3-(2,4-dichlorophenyl)propanoate

• Inchi： 1S/C11H12Cl2O2/c1-2-15-11(14)6-4-8-3-5-9(12)7-10(8)13/h3,5,7H,2,4,6H2,1H3
• InChI Key： OZBFTANALFSLEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCC(=O)OCC)Cl

Computed Properties

• Exact Mass: 246.02100
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.48910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzenepropanoic acid,2,4-dichloro-, ethyl ester

Benzenepropanoic acid,2,4-dichloro-, ethyl ester (CAS No. 69793-07-3): A Comprehensive Overview

Benzenepropanoic acid,2,4-dichloro-, ethyl ester, identified by its Chemical Abstracts Service (CAS) number 69793-07-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a benzoic acid core with two chlorine substituents at the 2 and 4 positions and an ethyl ester group, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of Benzenepropanoic acid,2,4-dichloro-, ethyl ester consists of a benzene ring substituted with two chlorine atoms at the 2- and 4-positions, which enhances its reactivity and makes it a valuable intermediate in various chemical transformations. The presence of an ethyl ester group at the carboxyl position further extends its utility in synthesizing more complex molecules. This combination of structural features positions it as a versatile building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, the interest in Benzenepropanoic acid,2,4-dichloro-, ethyl ester has been fueled by its potential applications in medicinal chemistry. Researchers have been exploring its role as a precursor in the synthesis of novel compounds with therapeutic properties. Specifically, the dichlorobenzene moiety has been found to be particularly useful in designing molecules that interact with biological targets such as enzymes and receptors. This has led to several studies investigating its derivatives as candidates for treating various diseases.

One of the most compelling aspects of Benzenepropanoic acid,2,4-dichloro-, ethyl ester is its ability to serve as a key intermediate in the synthesis of more complex organic molecules. The chlorine atoms at the 2- and 4-positions make it a reactive site for nucleophilic substitution reactions, allowing chemists to introduce diverse functional groups and tailor the molecule for specific applications. This reactivity has been leveraged in the development of new synthetic pathways that are more efficient and environmentally friendly.

The pharmaceutical industry has shown particular interest in derivatives of Benzenepropanoic acid,2,4-dichloro-, ethyl ester due to their potential as lead compounds for drug discovery. For instance, researchers have synthesized several analogs of this compound and evaluated their biological activity. Some of these derivatives have demonstrated promising results in preclinical studies, indicating their potential as treatments for conditions such as inflammation, pain, and cancer. The dichlorobenzene core is particularly noteworthy for its ability to modulate biological pathways by interacting with target proteins.

The synthesis of Benzenepropanoic acid,2,4-dichloro-, ethyl ester itself is an interesting challenge that has been addressed through various methodologies. Traditional approaches involve chlorination reactions followed by esterification, but recent advances have led to more streamlined processes that improve yield and reduce waste. These innovations are in line with the growing emphasis on sustainable chemistry practices. By optimizing synthetic routes, researchers can produce this compound more efficiently while minimizing environmental impact.

The versatility of Benzenepropanoic acid,2,4-dichloro-, ethyl ester extends beyond pharmaceutical applications. It has also been explored in materials science and industrial chemistry. For example, its derivatives can be used to create novel polymers or coatings with enhanced properties such as durability and resistance to chemical degradation. This broad utility underscores the importance of this compound as a building block in multiple scientific disciplines.

In conclusion, Benzenepropanoic acid,2,4-dichloro-, ethyl ester (CAS No. 69793-07-3) is a multifaceted compound with significant potential in various fields. Its unique structural features make it a valuable intermediate in organic synthesis, while its derivatives hold promise for therapeutic applications. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in both academic and industrial chemistry.